Cas no 67074-68-4 (6,7-Pteridinedione,4-amino-1,5-dihydro-(9CI))

• Product Name: 6,7-Pteridinedione,4-amino-1,5-dihydro-(9CI)
• CAS No: 67074-68-4
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• CID: 965339
• PubChem ID: 45099742
• Update Time: 2025-04-19

6,7-Pteridinedione,4-amino-1,5-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6,7-Pteridinedione,4-amino-1,5-dihydro-(9CI)
• 4-AMINO-5,8-DIHYDROPTERIDINE-6,7-DIONE
• 67074-68-4
• DTXSID50668093

• Inchi： 1S/C6H5N5O2/c7-3-2-4(9-1-8-3)11-6(13)5(12)10-2/h1H,(H,10,12)(H3,7,8,9,11,13)
• InChI Key： WAKDQZXSDGVQER-UHFFFAOYSA-N
• SMILES： O=C1C(NC2=C(C(N)=NC=N2)N1)=O

Computed Properties

• Exact Mass: 179.04445
• Monoisotopic Mass: 179.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: -1.3

Experimental Properties

• PSA: 108.94